6-Heptyn-1-ol, 4-methylbenzenesulfonate

• IUPAC Name: hept-6-yn-1-ol;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H8O3S.C7H12O/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3-4-5-6-7-8/h2-5H,1H3,(H,8,9,10);1,8H,3-7H2
• InChI Key: BMYBLQZEQHJHMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C#CCCCCCO
• Molecular Formula: C14H20O4S
• DSSTOX Substance ID: DTXSID90832337
• Molecular Weight: 284.37 g/mol
• CAS RN: 87462-63-3

Description

6-Heptyn-1-ol, 4-methylbenzenesulfonate is a chemical compound used as a reagent in the preparation of many cyclic compounds. It is also used as an intermediate in organic synthesis.

Molecular Structure Analysis

The molecular structure of 6-Heptyn-1-ol, 4-methylbenzenesulfonate consists of 14 carbon atoms, 20 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Physical And Chemical Properties Analysis

6-Heptyn-1-ol has a boiling point of 105 °C/20 mmHg, a flash point of 93 °C, a density of 0.90, and a refractive index of 1.45. It is soluble in chloroform, dichloromethane, and methanol, and slightly soluble in water.

Scientific Research Applications

• Molecular Structure and Spectroscopy :

  • Ristova et al. (1999) conducted an ab initio molecular orbital study of the 4-methylbenzenesulfonate anion, providing valuable insights into its internal vibrational modes and structure through IR and Raman spectra analyses (Ristova et al., 1999).

• Synthesis and Chemical Reactions :

  • Ojo et al. (2014) described a scalable multi-gram synthesis of 1-vinylcyclopropyl 4-methylbenzenesulfonate, an important intermediate for the synthesis of various alicyclic systems (Ojo et al., 2014).
  • Forcellini et al. (2015) performed a study on the reactivity of (E)-4,4,4-trifluorobut-2-en-1-yl 4-methylbenzenesulfonate with various nucleophiles, highlighting the chemical versatility of such compounds (Forcellini et al., 2015).

• Supramolecular Assemblies and Noncovalent Interactions :

  • Bera et al. (2021) synthesized new compounds including derivatives of 6-methyl-1-(p-tolyl)hept-3-yne-1,5-diol and analyzed their solid-state supramolecular self-assemblies and noncovalent interactions (Bera et al., 2021).

• Pharmaceutical and Medicinal Chemistry Applications :

  • Li et al. (2014) reported the synthesis of a tetracyclic butyrophenone, highlighting its potential as a drug candidate for treating neuropsychiatric and neurological disorders (Li et al., 2014).

• Material Science and Nonlinear Optical Properties :

  • Sivakumar et al. (2016) investigated the growth, spectral, thermal, mechanical, and optical properties of 4-Bromoanilinium 4-Methylbenzenesulfonate crystal, demonstrating its potential as a nonlinear optical material (Sivakumar et al., 2016).

• Environmental Chemistry and Waste Treatment :

  • Alonso et al. (1999) utilized a solid-phase extraction procedure to study benzene- and naphthalenesulfonates in industrial effluents, including 4-methylbenzenesulfonate, showcasing its relevance in environmental chemistry (Alonso et al., 1999).

Safety And Hazards

6-Heptyn-1-ol should be stored in a cool, dry place in a tightly closed container, away from oxidizing agents. It is advised against use in food, drugs, pesticides, or biocidal products. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.